Cas no 202330-66-3 (4-fluoro-1-N,3-N-dimethyl-6-nitrobenzene-1,3-diamine)

• Product name: 4-fluoro-1-N,3-N-dimethyl-6-nitrobenzene-1,3-diamine
• CAS No: 202330-66-3
• MF: C₈H₁₀FN₃O₂
• MW: 199.182304859161
• MDL: MFCD21602670
• CID: 3887989
• PubChem ID: 73994787

4-fluoro-1-N,3-N-dimethyl-6-nitrobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-fluoro-N,N'-dimethyl-6-nitro-
• 1,3-Benzenediamine, 4-fluoro-N1,N3-dimethyl-6-nitro-
• 4-fluoro-1-N,3-N-dimethyl-6-nitrobenzene-1,3-diamine
• EN300-98015
• 202330-66-3
• 4-fluoro-N1,N3-dimethyl-6-nitrobenzene-1,3-diamine
• G49147
• CIA33066

• MDL： MFCD21602670
• Inchi： InChI=1S/C8H10FN3O2/c1-10-6-4-7(11-2)8(12(13)14)3-5(6)9/h3-4,10-11H,1-2H3
• InChI Key： JSPGKQOVOPWMNL-UHFFFAOYSA-N
• SMILES： CNc1cc(c(cc1[N+](=O)[O-])F)NC

Computed Properties

• Exact Mass: 199.07570473Da
• Monoisotopic Mass: 199.07570473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 353.8±42.0 °C at 760 mmHg
• Flash Point: 167.8±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-fluoro-1-N,3-N-dimethyl-6-nitrobenzene-1,3-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes